Cas no 109643-95-0 (Azacyclononadecan-2-one)

Azacyclononadecan-2-one structure
Azacyclononadecan-2-one structure
Product Name:Azacyclononadecan-2-one
CAS No:109643-95-0
MF:C18H35NO
MW:281.476605653763
CID:2886993
Update Time:2023-08-10

Azacyclononadecan-2-one Chemical and Physical Properties

Names and Identifiers

    • azacyclononadecan-2-one
    • Azacyclononadecan-2-one
    • Inchi: 1S/C18H35NO/c20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-18/h1-17H2,(H,19,20)
    • InChI Key: ABTUPTPDCSVHOI-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCCCCCCCCCCCCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 228
  • XLogP3: 6.1
  • Topological Polar Surface Area: 29.1
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